![molecular formula C10H12ClNO3S2 B2436622 2-(Furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethanamine CAS No. 1177308-06-3](/img/structure/B2436622.png)
2-(Furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethanamine
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Description
2-(Furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethanamine, also known as FTS, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications. FTS has been shown to have promising effects on various physiological and biochemical pathways, making it a potential candidate for the development of new drugs.
Scientific Research Applications
Multicomponent Synthesis and Functionalized Derivatives
An efficient multi-component synthesis process was developed for highly functionalized 2,2′-bifurans and 2-(thiophen-2-yl)furans, leading to compounds like 2-amino-5-(4-chlorofuran-2-yl)furan-3,4-dicarboxylates. These compounds were studied for their potential applications in various fields of chemistry due to their unique structural features (Sayahi et al., 2015).
Optical Properties and Electronic Applications
The optical properties of furanic and thiophenic ethane-1,2-diones were investigated, highlighting their potential use in electronic applications. This study focused on the synthesis, spectral measurements, and geometry analysis of these compounds, revealing their unique electronic polarizability and hyperpolarizabilities. The findings suggest their suitability for various electronic and optical applications (Lukes et al., 2003).
Reactivity and Synthesis of Heterocyclic Compounds
The reactivity of 2-(furan-2-yl)- and 2-(thiophen-2-yl)pyrroles was explored in the synthesis of 5-(furan-2-yl)- and 5-(thiophen-2-yl)-2-acylethynylpyrroles. This research provided valuable insights into the relative reactivity of different heterocycles, contributing to advancements in synthetic methodologies for complex heterocyclic compounds (Sobenina et al., 2014).
Advanced Functional Materials and Energy Storage
Research on the facile electrochemical polymerization of 2-(thiophen-2-yl)furan and its enhanced capacitance properties in certain electrolytes highlighted its potential as a novel material for energy storage applications. This study emphasized the structure, morphology, and electrochemical capacitance properties of the synthesized polymer, suggesting its suitability for supercapacitor applications (Mo et al., 2015).
properties
IUPAC Name |
2-(furan-2-yl)-2-thiophen-2-ylsulfonylethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO3S2/c11-7-9(8-3-1-5-14-8)16(12,13)10-4-2-6-15-10/h1-6,9H,7,11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LYCBVRRTCWLGPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C(CN)S(=O)(=O)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Furan-2-yl)-2-(thiophen-2-ylsulfonyl)ethanamine |
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